2-(2-fluorophenoxy)-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]acetamide
• InChI: InChI=1S/C20H21FN2O4/c1-26-18-12-14(9-10-16(18)23-11-5-4-8-20(23)25)22-19(24)13-27-17-7-3-2-6-15(17)21/h2-3,6-7,9-10,12H,4-5,8,11,13H2,1H3,(H,22,24)
• InChI Key: MSRUPRVNEGFQJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)NC(=O)COC2=CC=CC=C2F)N3CCCCC3=O
• Molecular Formula: C20H21FN2O4
• Molecular Weight: 372.4 g/mol
• CAS No.: 941918-95-2

Description

2-(2-fluorophenoxy)-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of piperidine derivatives and has shown promising results in various preclinical studies.

Mechanism of Action

The mechanism of action of 2-(2-fluorophenoxy)-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)acetamide involves the inhibition of enzymes that play a crucial role in the regulation of neurotransmitters. This compound has shown to increase the levels of neurotransmitters such as acetylcholine, dopamine, and serotonin, which are associated with various physiological and behavioral functions.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been reported to improve cognitive function, enhance memory consolidation, and reduce anxiety-like behavior in animal models. Additionally, this compound has shown to have neuroprotective effects against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(2-fluorophenoxy)-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)acetamide in lab experiments is its potent inhibitory activity against various enzymes. This compound has shown to be effective in various preclinical studies and has the potential to be developed into a therapeutic agent. However, one of the limitations of using this compound is its limited solubility in water, which may affect its bioavailability and pharmacokinetic properties.

Future Directions

There are several future directions for the research on 2-(2-fluorophenoxy)-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)acetamide. One of the potential applications of this compound is in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, this compound has shown to exhibit anticancer activity and may have potential applications in cancer therapy. Further research is required to fully understand the mechanism of action and potential therapeutic applications of this compound.

Synthesis Methods

The synthesis of 2-(2-fluorophenoxy)-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)acetamide involves the reaction of 2-fluoroanisole with 3-methoxy-4-(2-oxopiperidin-1-yl)benzaldehyde in the presence of a base, followed by the addition of acetic anhydride. The resulting product is then purified through column chromatography to obtain the desired compound.

Scientific Research Applications

2-(2-fluorophenoxy)-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)acetamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory activity against various enzymes, including but not limited to, acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase.